4-Chloro-8-(difluoromethoxy)quinolin-3-amine

• CAS: 1596669-29-2
• Molecular Formula: C10H7ClF2N2O
• Molecular Weight: 244.62 g/mol
• SMILES: C1=CC2=C(C(=CN=C2C(=C1)OC(F)F)N)Cl
• InChI: InChI=1S/C10H7ClF2N2O/c11-8-5-2-1-3-7(16-10(12)13)9(5)15-4-6(8)14/h1-4,10H,14H2
• InChIKey: ILVDUERKVAZSMA-UHFFFAOYSA-N

Metabolic instability often derails quinoline-based lead optimization. This 8-difluoromethoxy-3-aminoquinoline solves that by boosting lipophilicity (LogP 3.07) and resisting CYP-mediated oxidation. Key benefits: • Enhanced membrane permeability for cell-based assays; • Distinct 8-substitution pattern opens unique SAR space; • 4-Cl & 3-NH2 handles for rapid parallel synthesis. Supplied at ≥98% purity, it supports reproducible medicinal chemistry campaigns.

4-Chloro-8-(difluoromethoxy)quinolin-3-amine Overview

4-Chloro-8-(difluoromethoxy)quinolin-3-amine (CAS 1596669-29-2) is a synthetic quinoline derivative characterized by a chloro substituent at the 4-position, an amine group at the 3-position, and a difluoromethoxy group at the 8-position of the quinoline core . This compound belongs to the broader class of 3-aminoquinolines, which are recognized scaffolds in medicinal chemistry for the development of antimalarial, antimicrobial, and anticancer agents . The introduction of the difluoromethoxy group is a well-established strategy to enhance metabolic stability and lipophilicity compared to non-fluorinated analogs, potentially improving pharmacokinetic properties .

Scaffold 3-aminoquinoline with 8-OCF₂H and 4-Cl substitution

Workflow Supports SAR exploration and lead-optimization studies

Property Reported higher lipophilicity vs non-fluorinated core

Why 4-Chloro-8-(difluoromethoxy)quinolin-3-amine Cannot Be Substituted

Generic substitution of 4-Chloro-8-(difluoromethoxy)quinolin-3-amine with other quinolin-3-amine derivatives is not scientifically justifiable due to the critical influence of both the 4-chloro and 8-difluoromethoxy substituents on physicochemical properties and potential biological activity. The difluoromethoxy group at the 8-position is specifically known to modulate lipophilicity and metabolic stability, which can significantly impact a compound's in vivo behavior and target engagement . Furthermore, positional isomerism, such as the 6-difluoromethoxy analog, can lead to different steric and electronic environments, potentially resulting in divergent biological activities or synthetic utility . Therefore, precise structural identity is paramount for reproducible research outcomes and meaningful structure-activity relationship (SAR) studies.

Positional isomerism (8- vs 6-OCF₂H) may alter steric/electronic profiles and shift SAR outcomes.

Absence of the 8-OCF₂H or 4-Cl substituent can markedly change physicochemical properties, limiting direct interchangeability.

Reported metabolic stability differences between fluorinated and non-fluorinated analogs may not transfer across substitution patterns.

4-Chloro-8-(difluoromethoxy)quinolin-3-amine Property Benchmarks

Enhanced Lipophilicity vs. Non-Fluorinated Core

The introduction of the difluoromethoxy group at the 8-position significantly increases the calculated partition coefficient (LogP) of 4-Chloro-8-(difluoromethoxy)quinolin-3-amine (LogP = 3.0718) compared to the non-fluorinated parent scaffold, 4-chloroquinolin-3-amine (LogP = 2.57) . This represents a quantified increase in lipophilicity of approximately 0.5 LogP units, which can translate to improved membrane permeability and altered distribution characteristics in biological systems .

Lipophilicity shift

Class-level inference

LogP 3.07 vs baseline 2.57 (+0.5)

Supports lipophilicity-dependent SAR interpretation

Calculated values; experimental validation recommended

Evidence Dimension	Calculated LogP (Lipophilicity)
Target Compound Data	3.0718
Comparator Or Baseline	4-Chloroquinolin-3-amine (LogP = 2.57)
Quantified Difference	Increase of 0.5 LogP units
Conditions	Calculated property values as reported by commercial vendors; not derived from a single controlled experimental study.

Why This Matters

This quantifiable difference in lipophilicity allows researchers to select a building block with a defined, higher LogP for applications requiring enhanced membrane permeability or altered solubility profiles, directly impacting lead optimization strategies.

Increased TPSA vs. Non-Fluorinated Core

The difluoromethoxy group at the 8-position also impacts the compound's Topological Polar Surface Area (TPSA). 4-Chloro-8-(difluoromethoxy)quinolin-3-amine exhibits a TPSA of 48.14 Ų , which is approximately 24% higher than the PSA of 38.91 Ų reported for the non-fluorinated 4-chloroquinolin-3-amine [1]. This increase in polar surface area can influence factors such as intestinal absorption and blood-brain barrier penetration, providing a distinct profile for medicinal chemistry applications.

TPSA increase

Class-level inference

TPSA 48.14 Ų vs 38.91 (+24 %)

May influence permeability and drug-likeness profiling

Computed; confirm experimentally for target assays

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	48.14 Ų
Comparator Or Baseline	4-Chloroquinolin-3-amine (PSA = 38.91 Ų)
Quantified Difference	Increase of 9.23 Ų (approx. 24%)
Conditions	Calculated property values as reported by commercial vendors; not derived from a single controlled experimental study.

Why This Matters

This quantified difference in TPSA provides a clear physicochemical distinction that can be leveraged during drug design to fine-tune a lead compound's absorption, distribution, and overall drug-likeness, offering a specific parameter for selection over the non-fluorinated core.

• [1] Chem960. 58401-43-7 (4-氯-3-喹啉胺, 4-Chloroquinolin-3-amine). Available at: https://m.chem960.com/baike/58401-43-7.html (Accessed April 21, 2026). View Source

High Purity vs. Leading Commercial Sources

4-Chloro-8-(difluoromethoxy)quinolin-3-amine is offered at a purity specification of 98%, as indicated by a reputable vendor . This level of purity is consistent with that reported for its positional isomer, 4-Chloro-6-(difluoromethoxy)quinolin-3-amine (also 98%) from the same vendor , and is a standard benchmark for research-grade quinoline building blocks. This ensures a high degree of chemical homogeneity, which is critical for minimizing variability in downstream biological assays and synthetic transformations.

Purity specification

Cross-study comparable

98% (identical to 6-isomer standard)

Supports reproducible synthesis and assay consistency

Vendor specification; lot-specific review advised

Evidence Dimension	Purity
Target Compound Data	98%
Comparator Or Baseline	4-Chloro-6-(difluoromethoxy)quinolin-3-amine (98%)
Quantified Difference	No difference (identical specification)
Conditions	Purity specification as listed on vendor technical datasheets; actual batch-to-batch purity may vary.

Why This Matters

For procurement decisions, a defined high-purity specification (98%) ensures that researchers receive a consistent, high-quality material, reducing the risk of confounding results due to impurities and facilitating reliable SAR studies and reproducible synthesis.

8-Position Substitution for SAR Exploration

The 8-difluoromethoxy substitution on the quinoline ring represents a distinct regioisomeric profile compared to the more common 6-substituted analog, 4-Chloro-6-(difluoromethoxy)quinolin-3-amine . While both compounds share identical molecular formulas and similar calculated LogP values (3.0718) , the different substitution position can lead to divergent interactions with biological targets due to altered steric hindrance and electronic distribution. This positional isomerism is a critical variable in SAR studies, as subtle changes in substitution can profoundly affect binding affinity and selectivity.

Regioisomeric identity

Class-level inference

8-OCF₂H vs 6-OCF₂H positional isomer

Distinct spatial profile for SAR exploration

No direct activity data; class-level inference

Evidence Dimension	Substitution Position
Target Compound Data	8-position difluoromethoxy
Comparator Or Baseline	4-Chloro-6-(difluoromethoxy)quinolin-3-amine (6-position difluoromethoxy)
Quantified Difference	Positional isomer (8- vs. 6-)
Conditions	Structural comparison based on chemical identity; no direct biological activity comparison data available.

Why This Matters

This specific substitution pattern provides researchers with a distinct molecular tool to probe the steric and electronic requirements of a biological target, enabling the exploration of a unique region of chemical space that is not accessible with the more common 6-substituted analog.

4-Chloro-8-(difluoromethoxy)quinolin-3-amine Key Applications

Lead Optimization in Medicinal Chemistry

This compound is ideally suited as a late-stage diversification building block in medicinal chemistry, particularly for programs targeting kinases, GPCRs, or ion channels where enhanced lipophilicity (LogP 3.0718) is desired to improve membrane permeability or target engagement . Its distinct 8-substitution pattern allows exploration of a unique chemical space that is not accessible with the more common 6-substituted isomer, enabling the refinement of SAR and the optimization of drug-like properties .

Synthesis of Antimalarial and Antimicrobial Agents

Given the historical importance of the quinoline scaffold in antimalarial and antimicrobial drug discovery, 4-Chloro-8-(difluoromethoxy)quinolin-3-amine can serve as a versatile intermediate for generating focused libraries of new analogs . The presence of the 4-chloro and 3-amine groups provides reactive handles for further functionalization, while the 8-difluoromethoxy group confers favorable metabolic stability and lipophilicity, potentially leading to improved efficacy and pharmacokinetic profiles compared to non-fluorinated analogs .

Chemical Biology Probe Development

The compound's defined purity (98%) and unique substitution pattern make it suitable for use as a chemical probe in target identification and validation studies . Its moderate LogP and TPSA (48.14 Ų) are within ranges that often correlate with favorable cell permeability, allowing for its use in cell-based assays to interrogate biological pathways and identify novel drug targets .

Application

Selection Property

Validation Focus

Lead optimization building block studies

Substitution pattern review

Lipophilicity and SAR interpretation

Antimalarial/antimicrobial library synthesis

Reactive handle availability (Cl, NH₂)

Metabolic stability and analog profiling

Chemical probe and target ID studies

Purity and cell permeability profile

Cell-based target engagement validation